Cas no 544-77-4 (1-Iodo-hexadecane)

• Product Name: 1-Iodo-hexadecane
• CAS No: 544-77-4
• MF: C₁₆H₃₃I
• MW: 352.33769774437
• MDL: MFCD00001089
• CID: 82491
• PubChem ID: 87571761
• Update Time: 2025-04-18

1-Iodo-hexadecane Chemical and Physical Properties

Names and Identifiers

• 1-Iodohexadecane
• Cetyl Iodide
• 1-Iodo-hexadecane
• Hexadecyl Iodide
• Hexadecane, 1-iodo-
• Hexadecane, iodo-
• JO95X48M8O
• KMWHQYDMBYABKL-UHFFFAOYSA-N
• 1-Iodo-Hexadecan
• iodohexadecane
• Cetyljodid
• C16H33I
• n-Hexadecyl iodide
• 1-iodanylhexadecane
• DSSTox_CID_29273
• DSSTox_RID_83392
• DSSTox_GSID_49317
• Tox21_202845
• STL280435
• SBB070979
• I
• 40474-98-4
• DTXSID0049317
• CHEMBL1233571
• NS00033095
• FT-0607962
• AKOS006029121
• 1-Iodohexadecane, contains copper as stabilizer, 95%
• A830208
• DTXCID9029273
• Q27281601
• CAS-544-77-4
• UNII-JO95X48M8O
• 1-Iodohexadecane contains copper as stabilizer
• 544-77-4
• SCHEMBL562180
• MFCD00001089
• CS-0179397
• NCGC00260391-01
• I0408
• D91141
• EINECS 208-879-4
• 1-Iodohexadecane; Cetyl iodide; Hexadecyl iodide

• MDL： MFCD00001089
• Inchi： 1S/C16H33I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-16H2,1H3
• InChI Key： KMWHQYDMBYABKL-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 352.16300
• Monoisotopic Mass: 352.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to light yellow liquid
• Density: 1.121 g/mL at 25 °C(lit.)
• Melting Point: 21-23 °C (lit.)
• Boiling Point: 207°C/9.8mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4806(lit.)
• Solubility: Insuluble (1.6E-5 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong bases, strong oxidizing agents.
• PSA: 0.00000
• LogP: 6.90270
• Sensitiveness: Light Sensitive
• Solubility: Slightly soluble in ethanol, insoluble in water

1-Iodo-hexadecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons